![molecular formula C20H34O5 B160137 5-Trans Prostaglandin F2beta CAS No. 36150-02-4](/img/structure/B160137.png)
5-Trans Prostaglandin F2beta
Overview
Description
5-Trans Prostaglandin F2beta is the 9β-hydroxy isomer of 5-trans PGF 2α . It has a molecular weight of 354.5 and a molecular formula of C20H34O5 .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a distinctive twenty-carbon skeleton, featuring a central five-membered ring . This ring contains oxygen atoms at specific positions, imparting reactivity and distinct chemical properties to prostaglandins .Physical And Chemical Properties Analysis
This compound has a molecular weight of 354.5 and a molecular formula of C20H34O5 . It is soluble in various solvents including Na2CO3, DMF, DMSO, Ethanol, and PBS pH 7.2 .Scientific Research Applications
Cardiovascular Actions
PGF2beta is involved in cardiovascular functions. In a study on cats, PGF2beta was shown to cause a decrease in systemic arterial pressure and an increase in pulmonary arterial pressure, similar to the effects of PGF2alpha but with decreased potency (Koss, 1976).
Metabolic Pathway in Kidneys
Research indicates that PGF2alpha is converted to other compounds in the kidney, suggesting a metabolic pathway involving PGF2beta as well (Pace-Asciak, 1975).
Effects on Respiratory System
PGF2beta does not appear to be an effective bronchodilator. A study involving its administration to patients with bronchial asthma and normal subjects showed a reduction in expiratory flow rates (Hamosh & da Silva, 1975).
Urinary Metabolites
PGF2beta plays a role in the metabolism of prostaglandins. It has been identified as a urinary metabolite of prostaglandin F2alpha in rats (Brash & Baillie, 1979).
Relation to Diabetic Cardiomyopathy
PGF2alpha-F-prostanoid receptor, closely related to PGF2beta, is implicated in the pathogenesis of diabetic cardiomyopathy. Gene silencing of this receptor has shown potential in alleviating insulin resistance and myocardial fibrosis in diabetic rats (Ding et al., 2014).
Mechanism of Action
Biochemical Analysis
Biochemical Properties
The biochemical properties of 5-Trans Prostaglandin F2beta are largely unexplored due to the lack of published research on this compound . It is known that prostaglandins, including this compound, interact with a variety of enzymes, proteins, and other biomolecules. These interactions can influence biochemical reactions and contribute to the compound’s biological activity.
Cellular Effects
Prostaglandins, including this compound, are known to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that prostaglandins exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
(E)-7-[(1R,2R,3R,5R)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4+,13-12+/t15-,16+,17+,18+,19+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXGPLTODNUVGFL-PTTZIUQESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@H]([C@@H]1C/C=C/CCCC(=O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H34O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701347755 | |
Record name | (5E,9beta,11alpha,13E,15S)-9,11,15-Trihydroxyprosta-5,13-dien-1-oic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701347755 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
36150-02-4 | |
Record name | (5E,9beta,11alpha,13E,15S)-9,11,15-Trihydroxyprosta-5,13-dien-1-oic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701347755 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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